Cas no 2248373-57-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-ethyl-1-(pentan-3-yl)-1H-pyrazole-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-ethyl-1-(pentan-3-yl)-1H-pyrazole-4-carboxylate
• CAS No: 2248373-57-9
• MF: C₁₉H₂₁N₃O₄
• MW: 355.387744665146
• CID: 6490111
• PubChem ID: 165730924
• Update Time: 2025-07-14

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-ethyl-1-(pentan-3-yl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248373-57-9
• EN300-6519556
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-ethyl-1-(pentan-3-yl)-1H-pyrazole-4-carboxylate

• Inchi： 1S/C19H21N3O4/c1-4-12(5-2)21-16(6-3)15(11-20-21)19(25)26-22-17(23)13-9-7-8-10-14(13)18(22)24/h7-12H,4-6H2,1-3H3
• InChI Key： UITIFHFCACVVAG-UHFFFAOYSA-N
• SMILES： O(C(C1C=NN(C=1CC)C(CC)CC)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 355.15320616g/mol
• Monoisotopic Mass: 355.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 81.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-ethyl-1-(pentan-3-yl)-1H-pyrazole-4-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-ethyl-1-(pentan-3-yl)-1H-pyrazole-4-carboxylate (CAS No: 2248373-57-9)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-ethyl-1-(pentan-3-yl)-1H-pyrazole-4-carboxylate, identified by its CAS number 2248373-57-9, represents a fascinating molecule with significant potential in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic compound combines structural features from multiple aromatic systems, including isoindole and pyrazole moieties, which are well-documented for their diverse biological activities. The presence of a dioxo group and an ester functionality further enhances its chemical reactivity, making it a versatile scaffold for medicinal chemists exploring novel therapeutic agents.

Recent advancements in drug discovery have highlighted the importance of multifunctional scaffolds that can simultaneously target multiple biological pathways. The structural motif of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-ethyl-1-(pentan-3-yl)-1H-pyrazole-4-carboxylate aligns well with this trend. Studies have demonstrated that isoindole derivatives exhibit promising activities as kinase inhibitors, while pyrazole-based compounds are widely recognized for their antimicrobial and anti-inflammatory properties. The combination of these two scaffolds in a single molecule could lead to synergistic effects, potentially improving efficacy and reducing side effects in therapeutic applications.

The 5-ethyl and pentan-3-yl substituents in the molecule contribute to its lipophilicity, which is a critical factor in drug bioavailability and membrane permeability. By modulating these alkyl groups, researchers can fine-tune the pharmacokinetic properties of the compound. This flexibility is particularly valuable in optimizing oral bioavailability and crossing biological barriers such as the blood-brain barrier. Furthermore, the ester group at the carboxyl position provides a handle for further derivatization via classical organic reactions like hydrolysis or transesterification, allowing for rapid exploration of analogues with tailored biological profiles.

In the context of current research, there has been growing interest in developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play crucial roles in various diseases but are challenging to inhibit with traditional pharmacophores. The unique architecture of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-ethyl-1-(pentan-3-y)-1H-pyrazole-4-carboxylate suggests potential as a PPI modulator due to its ability to occupy specific binding pockets through hydrogen bonding networks and hydrophobic interactions. Preliminary computational studies have indicated that this compound could interact with key residues in target proteins, suggesting its utility in designing next-generation PPI inhibitors.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-is0indol -2 -y l 5 -ethyl - 1 -(pentan - 3 - yl) - 1 H - pyrazole - 4 - carboxyla te (CAS No: 2248373 -57 -9) involves multi-step organic transformations that showcase the ingenuity of modern synthetic methodologies. Key steps include cyclization reactions to form the isoindole core, followed by functional group interconversions to introduce the pyrazole moiety and ester functionality. Transition-metal-catalyzed cross-coupling reactions have been employed to construct critical carbon-carbon bonds efficiently. These synthetic strategies not only highlight the compound's synthetic accessibility but also demonstrate how advanced catalytic systems can streamline complex molecule construction.

From a medicinal chemistry perspective, the dioxo group serves as an electron-withdrawing moiety that can modulate electronic properties and influence binding affinity to biological targets. This feature is particularly valuable in designing molecules with optimal hydrogen bonding capabilities or metal coordination properties if needed. The combination of electron-deficient and electron-rich regions within the molecule allows for fine-tuning of interactions with both polar and non-polar residues in protein binding sites. Such structural diversity is essential for achieving high selectivity against off-target proteins.

Exploration of derivatives derived from 1 , 3 - dioxo - 2 , 3 - dihydro - 1 H - isoindol -2 - yl 5 - ethyl - 1 -( pentan - 3 - yl) - 1 H-pyrazole -4-carboxylate (CAS No:2248373579) has revealed intriguing biological profiles across various disease models. For instance, some analogues have shown potent inhibitory activity against certain kinases implicated in cancer progression by disrupting aberrant signaling pathways. Additionally , preliminary pharmacokinetic studies indicate that modifications at the 5 ethyl position can significantly enhance oral bioavailability , making this series a promising candidate for further preclinical development . These findings underscore the importance of structure-based drug design approaches in identifying novel therapeutics.

The role of computational chemistry in optimizing such molecules cannot be overstated. Molecular modeling techniques have been instrumental in predicting binding modes and optimizing physicochemical properties like solubility , permeability ,and metabolic stability . By integrating experimental data with computational insights , researchers can accelerate hit-toLead transitions while minimizing costly synthetic trials . The versatility offered by tools like molecular dynamics simulations allows for detailed analysis of dynamic interactions between ligands and targets , providing critical guidance for medicinal chemists working on complex scaffolds like this one .

The future directions for research involving 1 , 3 dioxo – 23 dihydro –12 H – iso indol –22 yl55 ethyl –11( pentan –33 yl) –12 Hpyraz ole–44 carboxyla te ( CAS No :2248373579 ) are multifaceted . On one hand , further synthetic elaboration aims at expanding libraries through diversification at various positions while maintaining key pharmacophoric elements . On other hand , there is growing emphasis on understanding mechanismsof action through biochemical assays coupled with structural biology approaches . Elucidating how these molecules interact with their targets at atomic resolution will provide invaluable insights into their modeof actionand inform rational design strategies moving forward .

In conclusion,11 ,33 dioxo–23 dihydro–12 H–iso indol–22 yl55 ethyl–11( pentan –33 yl)–12 Hpyraz ole–44 carboxyla te ( CAS No :2248373579 ) stands out as a structurally intriguing compound with significant potential across pharmaceutical research . Its unique combinationof heterocyclic moieties , functional groups ,and substituents positions it as an excellent scaffold for exploring novel therapeutics through both experimentaland computational methods . As drug discovery continues to evolve toward more sophisticated molecular architectures,this compound offers exciting opportunitiesfor innovationand advancementin medicine development .